Cas no 1012860-13-7 (Nrf2 activator-5)

• Product Name: Nrf2 activator-5
• CAS No: 1012860-13-7
• MF: C₂₅H₃₀Cl₂O₆
• MW: 497.41
• CID: 5146907
• Update Time: 2024-03-01

Nrf2 activator-5 Chemical and Physical Properties

Names and Identifiers

• 2H-Naphtho[2,3-b]pyran-5,10-dione, 3,4a-dichloro-3,4,4a,10a-tetrahydro-6,8-dihydroxy-10a-[(2E,6E)-8-hydroxy-3,7-dimethyl-2,6-octadien-1-yl]-2,2-dimethyl-, (3R,4aR,10aS)-
• 18-Hydroxynapyradiomycin A1
• (-)-18-Hydroxynapyradiomycin A1
• Nrf2 activator-5

• Inchi： 1S/C25H30Cl2O6/c1-14(6-5-7-15(2)13-28)8-9-25-21(31)17-10-16(29)11-18(30)20(17)22(32)24(25,27)12-19(26)23(3,4)33-25/h7-8,10-11,19,28-30H,5-6,9,12-13H2,1-4H3/b14-8+,15-7+/t19-,24+,25+/m1/s1
• InChI Key： ADDJEJWGIYLORW-WSUVHYCQSA-N
• SMILES： [C@]12(C/C=C(\C)/CC/C=C(\C)/CO)C(=O)C3=C(C(O)=CC(O)=C3)C(=O)[C@@]1(Cl)C[C@@H](Cl)C(C)(C)O2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• XLogP3: 2.366

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menaquinones